Cas no 2229575-84-0 (3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229575-84-0
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6259050
• PubChem ID: 165853468
• Update Time: 2025-06-08

3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine
• EN300-1972494
• 2229575-84-0

• Inchi： 1S/C8H13F2N3/c1-6-7(5-13(2)12-6)8(9,10)3-4-11/h5H,3-4,11H2,1-2H3
• InChI Key： GPZIEFOUWOVTSV-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2229575-84-0) and Its Applications in Modern Chemical Biology

The compound 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2229575-84-0) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dimethylpyrazole moiety and a difluorinated propanamine backbone imparts distinct physicochemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the versatility of heterocyclic compounds like pyrazole in medicinal chemistry. The 1,3-dimethyl-1H-pyrazol-4-yl substituent in this compound not only enhances its binding affinity to biological targets but also contributes to its metabolic stability. This balance is crucial for the development of drugs that require prolonged efficacy without adverse side effects. The difluoropropanamine segment introduces fluorine atoms, which are well-known for their ability to modulate pharmacokinetic properties such as solubility and bioavailability. Such modifications are often employed to improve the pharmacological profile of small molecules.

In the context of contemporary drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the identification of novel bioactive compounds. The structural features of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine make it an attractive scaffold for virtual screening against diverse biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. These findings align with the growing interest in developing targeted therapies that leverage structural diversity to achieve high selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and molecular design. Key steps include the introduction of fluorine atoms at the tertiary position via nucleophilic substitution reactions, followed by functional group manipulations to establish the desired pyrazole-based core. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of innovative approaches in modern chemical synthesis.

From a biological perspective, the dimethylpyrazole moiety is known to interact with various biological systems through hydrogen bonding and hydrophobic interactions. This feature is particularly relevant for designing molecules that require precise positioning within active sites of enzymes or receptors. Additionally, the presence of two fluorine atoms in the difluoropropanamine group can influence electronic distributions across the molecule, thereby modulating its reactivity and binding affinity. Such structural attributes are often exploited to fine-tune pharmacological properties, ensuring optimal interaction with biological targets.

Current research endeavors are focused on evaluating the pharmacological potential of this compound through both in vitro and in vivo assays. Initial experiments have demonstrated promising results in terms of cytotoxicity and anti-inflammatory effects. The ability of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine to modulate key signaling pathways has sparked interest among researchers seeking novel therapeutic interventions. Further investigations are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The integration of structural biology techniques has provided valuable insights into how this compound interacts with biological macromolecules. High-resolution crystal structures obtained from co-crystallization experiments have revealed detailed binding interactions at target sites. These structural insights are instrumental in guiding medicinal chemists toward rational modifications that can enhance potency and selectivity. The combination of experimental data with computational modeling has fostered a more holistic understanding of drug-receptor interactions, paving the way for more effective drug design strategies.

The environmental and safety considerations associated with this compound are also critical aspects of its development profile. As part of responsible chemical research practices, assessments have been conducted to evaluate its stability under various conditions and its potential impact on ecosystems. These studies ensure that any future applications adhere to stringent regulatory standards while maintaining efficacy and safety profiles comparable to established therapeutics.

In conclusion,3-(1,3-dimethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2229575-84-0) exemplifies the innovative spirit driving advancements in chemical biology today. Its unique structural features offer a rich foundation for exploring novel therapeutic avenues across multiple disease areas. As research progresses, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals that address unmet medical needs with greater precision and efficacy.